Cas no 302559-40-6 (12-bromo-7-(furan-2-yl)-4-phenyl-8-oxa-5,6-diazatricyclo7.4.0.0^{2,6}trideca-1(9),4,10,12-tetraene)

• Product Name: 12-bromo-7-(furan-2-yl)-4-phenyl-8-oxa-5,6-diazatricyclo7.4.0.0^{2,6}trideca-1(9),4,10,12-tetraene
• CAS No: 302559-40-6
• MF: C₂₀H₁₅BrN₂O₂
• MW: 395.249304056168
• CID: 5474500
• Update Time: 2025-07-09

12-bromo-7-(furan-2-yl)-4-phenyl-8-oxa-5,6-diazatricyclo7.4.0.0^{2,6}trideca-1(9),4,10,12-tetraene Chemical and Physical Properties

Names and Identifiers

• 9-bromo-5-(furan-2-yl)-2-phenyl-5,10b-dihydro-1H-pyrazolo[1,5-c][1,3]benzoxazine
• 12-bromo-7-(furan-2-yl)-4-phenyl-8-oxa-5,6-diazatricyclo7.4.0.0^{2,6}trideca-1(9),4,10,12-tetraene

• Inchi： 1S/C20H15BrN2O2/c21-14-8-9-18-15(11-14)17-12-16(13-5-2-1-3-6-13)22-23(17)20(25-18)19-7-4-10-24-19/h1-11,17,20H,12H2
• InChI Key： CWNVEPHQWWVEFB-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(Br)C=C2C2CC(C3=CC=CC=C3)=NN2C1C1=CC=CO1

Additional information on 12-bromo-7-(furan-2-yl)-4-phenyl-8-oxa-5,6-diazatricyclo7.4.0.0^{2,6}trideca-1(9),4,10,12-tetraene

Exploring the Unique Properties and Applications of 12-bromo-7-(furan-2-yl)-4-phenyl-8-oxa-5,6-diazatricyclo[7.4.0.0^{2,6}]trideca-1(9),4,10,12-tetraene (CAS No. 302559-40-6)

The compound 12-bromo-7-(furan-2-yl)-4-phenyl-8-oxa-5,6-diazatricyclo[7.4.0.0^{2,6}]trideca-1(9),4,10,12-tetraene (CAS No. 302559-40-6) is a fascinating heterocyclic molecule that has garnered significant attention in recent years due to its complex structure and potential applications in various fields. This tricyclic system, featuring a furan ring and a bromine substituent, offers unique reactivity and properties that make it a valuable building block in organic synthesis and material science.

One of the most intriguing aspects of this compound is its tricyclic framework, which combines 8-oxa-5,6-diazatricyclo core with aromatic systems. Researchers have been particularly interested in how the furan-2-yl group influences the electronic properties of the molecule, as furan derivatives are known for their electron-rich nature and versatility in synthetic chemistry. The presence of the bromine atom at position 12 provides an excellent handle for further functionalization through cross-coupling reactions, making this compound a potentially valuable intermediate in pharmaceutical research.

In the context of current scientific trends, this compound aligns well with the growing interest in sustainable chemistry and green synthesis. The furan moiety is particularly relevant as it can be derived from biomass, fitting into the broader narrative of bio-based materials and renewable feedstocks. Many researchers are actively searching for information about heterocyclic compounds with furan units and their applications in drug discovery or functional materials, making this compound highly relevant to current investigations.

The structural complexity of 12-bromo-7-(furan-2-yl)-4-phenyl-8-oxa-5,6-diazatricyclo[7.4.0.0^{2,6}]trideca-1(9),4,10,12-tetraene also makes it an interesting subject for computational chemistry studies. Many scientists are exploring questions like "how does the tricyclic system affect molecular stability?" or "what are the potential biological activities of such fused ring systems?" These inquiries reflect the broader scientific community's interest in understanding structure-activity relationships in complex organic molecules.

From a synthetic chemistry perspective, the compound's tricyclic [7.4.0.0^{2,6}] framework presents both challenges and opportunities. The incorporation of both nitrogen and oxygen heteroatoms in the ring system creates unique electronic properties that could be exploited in the development of new catalysts or functional materials. Recent literature searches show growing interest in nitrogen-oxygen containing heterocycles for applications ranging from organic electronics to medicinal chemistry.

The presence of the phenyl group at position 4 adds another dimension to the compound's potential applications. Aromatic systems like this are often incorporated into molecules designed for optoelectronic applications, and many researchers are investigating how such groups influence molecular packing and charge transport properties. This aligns with current hot topics in materials science, where there's significant interest in organic semiconductors and π-conjugated systems.

In pharmaceutical research, compounds with similar structural features have shown promise in various biological applications. While specific activities of this particular molecule require further investigation, the scientific community is actively exploring related tricyclic compounds for their potential in addressing current medical challenges. This connects to frequent search queries about novel heterocyclic scaffolds in drug discovery and emerging pharmaceutical intermediates.

The synthesis and characterization of 12-bromo-7-(furan-2-yl)-4-phenyl-8-oxa-5,6-diazatricyclo[7.4.0.0^{2,6}]trideca-1(9),4,10,12-tetraene represent significant achievements in organic chemistry. The compound's complex structure requires sophisticated synthetic strategies and analytical techniques, topics that are currently of great interest to both academic and industrial researchers. Many chemistry professionals search for information about challenges in synthesizing polycyclic systems and advanced characterization methods for complex molecules.

Looking forward, this compound may find applications in several cutting-edge areas. Its unique combination of structural features makes it a potential candidate for development in materials science, particularly in the design of advanced organic materials with tailored properties. The growing field of molecular machines and supramolecular chemistry might also benefit from such structurally complex building blocks, addressing common search queries about next-generation functional materials.

In conclusion, 12-bromo-7-(furan-2-yl)-4-phenyl-8-oxa-5,6-diazatricyclo[7.4.0.0^{2,6}]trideca-1(9),4,10,12-tetraene (CAS No. 302559-40-6) represents an exciting area of research at the intersection of organic chemistry, materials science, and pharmaceutical development. Its complex structure and versatile reactivity profile position it as a compound of significant interest for future investigations, particularly in contexts that value molecular complexity, sustainable chemistry, and multifunctional materials.